Cas no 81276-02-0 ((+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid)

(±)11,12-Epoxyeicosa-5Z,8Z,14Z-trienoic acid is a synthetic epoxyeicosatrienoic acid (EET) analog, derived from arachidonic acid metabolism. This compound serves as a key intermediate in studying cytochrome P450-mediated epoxidation pathways and their biological roles, particularly in cardiovascular and inflammatory regulation. Its structural features, including the epoxide group and conjugated triene system, make it valuable for investigating EET-mediated signaling mechanisms, such as vasodilation and anti-inflammatory effects. The racemic mixture (±) allows for broad applicability in biochemical and pharmacological research. Its stability and well-defined reactivity facilitate use as a reference standard or probe in enzymatic studies, offering insights into epoxide hydrolase activity and lipid mediator function.

(+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid structure

81276-02-0 structure

Product Name:(+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid

CAS No:81276-02-0

MF:C₂₀H₃₂O₃

MW:320.466286659241

CID:986589

PubChem ID:1407

Update Time:2025-06-08

(+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid Chemical and Physical Properties

Names and Identifiers

- (+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid
- 11,12-EET
- 11,12-epoxy-5,8,14-eicosatrienoicacid
- 11,12-Epoxyeicosatrienoic acid
- KBio2_002583
- Bio2_000495
- KBio2_000015
- Bio1_001123
- KBioSS_000015
- KBio3_000030
- NS00015218
- 11,12-epoxy-5,8,14-eicosatrienoic acid
- DTXSID00868607
- 10-(3-oct-2-enyloxiran-2-yl)deca-5,8-dienoic acid
- Bio1_000145
- KBioGR_000015
- Bio2_000015
- Bio1_000634
- ((c)I)11(12)-EET
- (+/-)11(12)-EET
- 123931-40-8
- 10-[3-(oct-2-en-1-yl)oxiran-2-yl]deca-5,8-dienoic acid
- KBio2_005151
- CBiol_001859
- KBio3_000029
- SCHEMBL2508935
- 81276-02-0
- CHEBI:171868
- 11,12-Epoxy-(5Z,8Z,14Z)-eicosatrienoic acid, ~100 mug/mL in ethanol, >=95%
- NS00073981
- (+/-)11(12)- epoxy- 5Z, 8Z, 14Z- eicosatrienoic acid
- SCHEMBL4065570
- 5,8-Decadienoic acid, 10-(3-(2-octenyl)oxiranyl)-
- LMFA03090011
- 10-(3-(Oct-2-en-1-yl)oxiran-2-yl)deca-5,8-dienoic acid
- (5E,8E)-10-[3-[(E)-oct-2-enyl]oxiran-2-yl]deca-5,8-dienoic acid
- (5E,8E)-10-{3-[(2E)-oct-2-en-1-yl]oxiran-2-yl}deca-5,8-dienoic acid
- 11,12-Oxido-5,8,14-eicosatrienoic acid
- ()11(12)-EET
- Inchi： 1S/C20H32O3/c1-2-3-4-5-9-12-15-18-19(23-18)16-13-10-7-6-8-11-14-17-20(21)22/h6,8-10,12-13,18-19H,2-5,7,11,14-17H2,1H3,(H,21,22)/b8-6+,12-9+,13-10+
- InChI Key： DXOYQVHGIODESM-ATELOPIESA-N
- SMILES： O1C(C/C=C/C/C=C/CCCC(=O)O)C1C/C=C/CCCCC

Computed Properties

Exact Mass: 320.23500
Monoisotopic Mass: 320.23514488g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 14
Complexity: 396
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 3
XLogP3: 5.4
Topological Polar Surface Area: 49.8Å²

Experimental Properties

Flash Point: 9 °C
PSA: 49.83000
LogP: 5.42790

(+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid Security Information

Hazardous Material transportation number：UN 1170 3/PG 3
WGK Germany：3
Hazard Category Code： 11-36/37/38
Safety Instruction： S16; S26; S36
Hazardous Material Identification：
Risk Phrases：R11; R36/37/38

(+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-220579-25 µg	(±)11(12)-EET,	81276-02-0	≥95%	25µg	￥361.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-220579A-50 µg	(±)11(12)-EET,	81276-02-0	≥95%	50µg	￥654.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-220579-25µg	(±)11(12)-EET,	81276-02-0	≥95%	25µg	￥361.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-220579A-50µg	(±)11(12)-EET,	81276-02-0	≥95%	50µg	￥654.00	2023-09-05

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Additional information on (+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid

Exploring the Biochemical Significance of (+/-)11,12-Epoxyeicosa-5Z,8Z,14Z-Trienoic Acid (CAS No. 81276-02-0)

In the realm of bioactive lipids, (+/-)11,12-epoxyeicosa-5Z,8Z,14Z-trienoic acid (CAS No. 81276-02-0) stands out as a fascinating compound with multifaceted roles in cellular signaling and metabolic pathways. This epoxy fatty acid derivative, often abbreviated as 11,12-EET, belongs to the broader family of eicosanoids, which are critical mediators of inflammation, vascular tone, and tissue homeostasis. Researchers and biochemists are increasingly focusing on its potential therapeutic applications, particularly in cardiovascular and neurological disorders, making it a hot topic in modern biomedical research.

The structural uniqueness of (+/-)11,12-epoxyeicosa-5Z,8Z,14Z-trienoic acid lies in its epoxide group at the 11,12 position and three cis-double bonds at carbons 5, 8, and 14. This configuration endows the molecule with remarkable stability and reactivity, enabling it to interact with enzymes like soluble epoxide hydrolase (sEH), a key regulator of its biological activity. Recent studies highlight its role in modulating blood pressure, angiogenesis, and pain perception, aligning with growing public interest in natural lipid mediators as alternatives to synthetic drugs.

One of the most searched questions about 11,12-EET revolves around its anti-inflammatory properties. Unlike traditional NSAIDs, which often carry gastrointestinal risks, this compound exhibits a nuanced mechanism of action by suppressing pro-inflammatory cytokines while promoting tissue repair. This dual functionality has sparked interest in its potential for managing chronic inflammatory conditions like arthritis and atherosclerosis, topics frequently explored in health forums and academic literature alike.

From a synthetic perspective, the production of (+/-)11,12-epoxyeicosa-5Z,8Z,14Z-trienoic acid involves sophisticated enzymatic epoxidation of arachidonic acid precursors, a process optimized for high yield and purity. Analytical techniques such as LC-MS and NMR spectroscopy are indispensable for characterizing its stereochemistry and ensuring batch consistency—a concern often raised by quality-conscious buyers in the pharmaceutical supply chain.

Environmental and metabolic stability are also critical discussion points. The compound’s susceptibility to hydrolysis by sEH has led to innovative research into enzyme inhibitors that prolong its half-life in vivo. Such advancements resonate with the broader trend of personalized medicine, where tailoring drug metabolism is a key focus area.

In summary, (+/-)11,12-epoxyeicosa-5Z,8Z,14Z-trienoic acid (CAS No. 81276-02-0) exemplifies the convergence of biochemistry and translational medicine. Its diverse biological activities, coupled with rising interest in lipid-based therapeutics, position it as a compound of enduring scientific and commercial relevance.